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Compound of Interest

Compound Name: PARAPLAST PLUS

Cat. No.: B1176158

Technical Support Center: Paraplast Plus

Welcome to the Technical Support Center for Paraplast Plus. This resource provides
researchers, scientists, and drug development professionals with comprehensive
troubleshooting guides and frequently asked questions (FAQs) to address common challenges
encountered during the paraffin embedding process, specifically focusing on the prevention of
tissue cracking in Paraplast Plus blocks.

Troubleshooting Guide: Avoiding Tissue Cracking

Tissue cracking in Paraplast Plus blocks is a common artifact that can compromise sample
integrity and hinder downstream analysis. The following section provides a systematic
approach to troubleshooting and preventing this issue.

Problem: Cracks appearing in the Paraplast Plus block
or within the embedded tissue.

Potential Cause 1: Inadequate or Improper Tissue Processing

Proper tissue processing is the foundation of high-quality paraffin blocks. Errors in fixation,
dehydration, clearing, or infiltration can all lead to tissue brittleness and subsequent cracking.

Solutions:
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» Fixation: Ensure tissues are thoroughly fixed in 10% neutral buffered formalin for an
adequate duration, typically 6-24 hours depending on tissue size and type.[1][2] Incomplete
fixation will result in poor downstream processing.

o Dehydration: Use a graded series of ethanol (e.g., 70%, 80%, 95%, 100%) to gradually
remove water from the tissue.[1][3] Abrupt changes in alcohol concentration can cause
excessive tissue hardening and shrinkage. Ensure each step is long enough for complete
dehydration. Over-dehydration can also make tissues brittle.

o Clearing: Complete removal of the dehydrating agent (ethanol) by a clearing agent (e.g.,
xylene) is crucial.[1] Residual alcohol will prevent proper paraffin infiltration. Ensure sufficient
time in multiple changes of the clearing agent.

e Infiltration: Infiltrate with Paraplast Plus at the correct temperature, which has a melting
point of 56-57°C.[1][4] Overheating the paraffin can damage the tissue and make it brittle.
Ensure at least three changes of paraffin to completely remove the clearing agent.[5]

Potential Cause 2: Suboptimal Embedding Technique

The embedding process itself plays a critical role in the final block quality. Rapid or uneven
cooling is a primary cause of cracking in the paraffin wax.

Solutions:

e Cooling Rate: Avoid cooling the blocks too quickly.[6] Placing hot molds directly on a very
cold surface can induce stress and cause the paraffin to crack. Allow the blocks to cool at
room temperature for a short period before transferring them to a cold plate. Placing a few
layers of tissue paper or kimwipes on the cooling plate can also help to slow down the
cooling process.[2]

» Block Temperature for Sectioning: Do not freeze the blocks, as this can introduce artifacts
and cause cracking.[7][8] For sectioning, chill the blocks on a cold plate or in an ice bath to
achieve a consistent temperature between the tissue and the wax.[7][9]

Potential Cause 3: Issues with Paraplast Plus or Reagents

The quality of the embedding medium and processing reagents is paramount.
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Solutions:

o Paraffin Quality: Use fresh, high-quality Paraplast Plus. Old or contaminated wax can lead
to poor infiltration and brittle blocks.

o Reagent Maintenance: Regularly rotate and change processing reagents (alcohols and
clearing agents) to prevent contamination with water and ensure their effectiveness.[3]

Frequently Asked Questions (FAQs)

Q1: Why are my Paraplast Plus blocks cracking even though | follow a standard processing
protocol?

Al: Even with a standard protocol, variations in tissue type, size, and density can affect the
outcome. Fatty tissues, for instance, require longer processing times, particularly in the clearing
and infiltration steps, to ensure complete removal of lipids and full paraffin infiltration.[2][10] The
DMSO in Paraplast Plus aids in the infiltration of dense and difficult-to-process tissues, but
optimizing the processing schedule for your specific sample type is still crucial.[1][3][4][11][12]
[13]

Q2: Can the temperature of the embedding center's hot plate and cold plate contribute to
cracking?

A2: Yes. The hot plate should be maintained at a temperature just above the melting point of
Paraplast Plus (56-57°C) to keep it molten without overheating the tissue.[1][4] The cold plate
temperature should be cool enough to solidify the block in a reasonable time but not so cold
that it causes rapid, uneven cooling, which leads to cracking.[9][14]

Q3: Does the orientation of the tissue in the mold affect cracking?

A3: While tissue orientation primarily affects the plane of sectioning, improper embedding
technique, such as taking too long to orient the tissue, can cause the paraffin in the mold to
cool prematurely before the cassette is placed on top, potentially leading to cracks.[15]

Q4: I'm working with a particularly delicate or dense tissue. Are there any specific
recommendations for using Paraplast Plus?
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A4: Paraplast Plus is specifically recommended for large and difficult-to-process tissues due to
the presence of DMSO, which enhances infiltration.[1][3][4][11][12][13] For delicate tissues, you
might consider a shorter, gentler processing schedule.[10] For dense tissues, ensure adequate
time in each processing step, particularly fixation, clearing, and infiltration. Using a vacuum
during infiltration can also improve penetration.[9]

Data Presentation

The following table summarizes recommended processing parameters to help avoid tissue
cracking. Note that these are general guidelines, and optimization for specific tissue types and
sizes is recommended.
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Parameter

Recommendation

Rationale

Tissue Thickness

<4-5mm

Thicker sections require
significantly longer processing
times to ensure complete

reagent penetration.[1]

Fixation Time

6 - 24 hours in 10% NBF

Ensures complete cross-linking
of proteins, preserving tissue
integrity.[1][2]

Graded alcohols (e.g., 70%,

Prevents drastic osmotic

Dehydration changes that can lead to tissue
80%, 95%, 100%) _ _ _
hardening and distortion.[1][3]
] Complete removal of alcohol is
_ Multiple changes of xylene or _ _
Clearing essential for proper paraffin

xylene substitute

infiltration.[1]

Infiltration Temperature

58 - 60°C

Slightly above the melting
point of Paraplast Plus (56-
57°C) to ensure it remains
molten without overheating the
tissue.[1][4]

Number of Paraffin Changes

Minimum of 3

Ensures complete removal of

the clearing agent.[5]

Block Cooling

Gradual cooling at room

temperature before cold plate

Prevents stress fractures in the
paraffin caused by rapid

temperature changes.[6]

Experimental Protocols

Standard Tissue Processing Protocol for Tissues < 4mm

Thick

This protocol is a general guideline and should be optimized for your specific tissue type and

laboratory conditions.
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o Fixation: Fix tissue in 10% Neutral Buffered Formalin for 6-24 hours.
e Dehydration:
o 70% Ethanol: 60 minutes
o 80% Ethanol: 60 minutes
o 95% Ethanol: 60 minutes
o 100% Ethanol I: 60 minutes
o 100% Ethanol Il: 60 minutes
o 100% Ethanol 1ll: 90 minutes
e Clearing:
o Xylene I: 60 minutes
o Xylene II: 60 minutes
o Xylene Ill: 90 minutes
e Infiltration with Paraplast Plus:
o Paraplast Plus I: 60 minutes (under vacuum if available)
o Paraplast Plus Il: 60 minutes (under vacuum if available)
o Paraplast Plus Ill: 90 minutes (under vacuum if available)
e Embedding:
o Embed tissue in a pre-warmed mold with fresh, molten Paraplast Plus.
o Orient the tissue as required.

o Place the labeled cassette on top of the mold.
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o Allow the block to cool at room temperature for 10-15 minutes until a thin film forms on the
surface.

o Transfer the block to a cold plate set at approximately 4°C to completely solidify.

Mandatory Visualization

Below is a troubleshooting workflow to diagnose and resolve the issue of cracked Paraplast
Plus blocks.
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Check Mateials and Reagents

Click to download full resolution via product page

Troubleshooting workflow for cracked blocks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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